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Ochratoxins and related substances
Ochratoxins are a group of mycotoxins produced by fungi, primarily Aspergillus and Penicillium species. These secondary metabolites can contaminate various food products, including grains, coffee beans, and dried fruits, posing significant health risks to humans and animals due to their potential nephrotoxic, hepatotoxic, and carcinogenic effects. The primary ochratoxins identified include Ochratoxin A (OTA), B, C, D, E, F, and G. Among these, OTA is the most prevalent and notorious for its wide distribution in foodstuffs and its strong toxicity.
The presence of ochratoxins can be monitored through various analytical techniques such as liquid chromatography with mass spectrometry detection (LC-MS/MS). To mitigate their impact on public health, strict regulatory limits have been established. For instance, the European Union sets a maximum limit of 5 μg/kg for OTA in foodstuffs.
In industrial applications, detecting and removing ochratoxins from contaminated materials is crucial to ensure product safety. This can involve using adsorbents such as activated carbon or zeolites, employing advanced purification methods like reverse osmosis, or developing genetically modified plants resistant to ochratoxin-producing fungi.
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Ethoxyquin as an Antioxidant and Preservative in Chemical BiopharmaceuticalsEthoxyquin as an Antioxidant and Preservative in Chemical Biopharmaceuticals Introduction to Ethoxyquin in Biomedicine and Chemistry Ethoxyquin, a versatile compound with the chemical formula C₁₃H₁₂O₃, has garnered significant attention in both chemistry and biomedicine. Its unique properties as an antioxidant and preservative make it invaluable across various industries, including pharmaceutical...
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Inulinase Enzyme: A Promising Catalyst in Chemical BiopharmaceuticalsInulinase Enzyme: A Promising Catalyst in Chemical Biopharmaceuticals Introduction to Inulinase Enzyme Inulinase, a member of the glycoside hydrolase family, has garnered significant attention in recent years due to its versatile catalytic properties. This enzyme plays a pivotal role in various biotechnological and pharmaceutical applications, particularly in the conversion of natural substrates...
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Purification and Characterization of Polysorbate 20 for Pharmaceutical ApplicationsPurification and Characterization of Polysorbate 20 for Pharmaceutical Applications Introduction to Polysorbate 20 Polysorbate 20, also known as polyoxyethylene sorbitan monolaurate (CAS Number: 75069-13-8), is a widely used nonionic surfactant in the pharmaceutical and cosmetic industries. It belongs to the Tween family of surfactants, which are derived from sorbitol and fatty acids. Polysorbate...
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Polyoxyne Stearylether in Chemical Biopharmaceuticals: Applications and DevelopmentsPolyoxyne Stearylether in Chemical Biopharmaceuticals: Applications and Developments Polyoxyne stearylether, a versatile surfactant with unique properties, has emerged as a valuable component in the field of chemical biopharmaceuticals. Its applications span across drug delivery systems, emulsion formulations, and biomedical research due to its excellent solubilizing power, stabilizing effects, a...
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Polyoxy-10-oleyl Ether: Emerging Trends and Applications in Chemical BiopharmaceuticalsPolyoxy-10-oleyl Ether: Emerging Trends and Applications in Chemical Biopharmaceuticals Polyoxy-10-oleyl ether, a unique surfactant with potential applications in biopharmaceuticals, has garnered significant attention due to its versatile properties. Derived from polyethylene glycol and oleyl alcohol, it's known for its solubilizing and emulsifying abilities. Product Intr...
